Cas no 84477-04-3 (2,3,4-Trifluoropyridine)

2,3,4-Trifluoropyridine is a fluorinated heterocyclic compound with the molecular formula C₅H₂F₃N. This pyridine derivative is characterized by its three fluorine substituents at the 2-, 3-, and 4-positions, which enhance its electron-withdrawing properties and reactivity. It serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring fluorinated aromatic scaffolds. The compound's high purity and stability make it suitable for precise synthetic applications, including cross-coupling reactions and nucleophilic substitutions. Its unique fluorination pattern also contributes to improved metabolic stability and bioavailability in drug design. 2,3,4-Trifluoropyridine is typically handled under inert conditions due to its sensitivity to moisture and air.
2,3,4-Trifluoropyridine structure
2,3,4-Trifluoropyridine structure
Product Name:2,3,4-Trifluoropyridine
CAS No:84477-04-3
MF:C5H2F3N
MW:133.071291446686
MDL:MFCD09998884
CID:60704
PubChem ID:12839496
Update Time:2025-09-26

2,3,4-Trifluoropyridine Chemical and Physical Properties

Names and Identifiers

    • 2,3,4-Trifluoropyridine
    • Pyridine,2,3,4-trifluoro
    • QC-7071
    • DTXSID50511176
    • SCHEMBL132690
    • CS-0358934
    • SB53558
    • trifluoropyridine
    • 84477-04-3
    • AKOS006302625
    • EN300-264631
    • MDL： MFCD09998884
    • Inchi： 1S/C5H2F3N/c6-3-1-2-9-5(8)4(3)7/h1-2H
    • InChI Key： SLEJZQYOXXCDQU-UHFFFAOYSA-N
    • SMILES： FC1C(=NC=CC=1F)F

Computed Properties

  • Exact Mass: 133.01400
  • Monoisotopic Mass: 133.01393355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 98.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.5
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89000
  • LogP: 1.49890

2,3,4-Trifluoropyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,3,4-Trifluoropyridine Pricemore >>

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Enamine
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Enamine
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Enamine
EN300-264631-0.25g
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Enamine
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